Cas no 6540-14-3 (5-methyl-1,3,2lambda4-dioxathian-2-one)

• Product Name: 5-methyl-1,3,2lambda4-dioxathian-2-one
• CAS No: 6540-14-3
• Molecular Formula: C₄H₈O₃S
• Molecular Weight: 136.16952
• MDL: MFCD29041089
• CID: 399502
• PubChem ID: 10011947

5-methyl-1,3,2lambda4-dioxathian-2-one Properties

Names and Identifiers

• 1,3,2-Dioxathiane, 5-methyl-, 2-oxide
• 5-methyl-1,3,2lambda4-dioxathian-2-one
• 5-methyl-1,3,2
• 6540-14-3
• E?-dioxathian-2-one
• InChI=1/C4H8O3S/c1-4-2-6-8(5)7-3-4/h4H,2-3H2,1H
• SCHEMBL18296580
• EN300-234091
• DTXSID20434040
• 5-methyl-1,3,2-dioxathiane 2-oxide

• MDL： MFCD29041089
• InChIKey： JBOJVYDWTHOHCV-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O3S/c1-4-2-6-8(5)7-3-4/h4H,2-3H2,1H3
• SMILES： CC1COS(=O)OC1

Computed Properties

• Exact Mass: 136.01944
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.01941529g/mol
• Heavy Atom Count: 8
• Complexity: 93.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes